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Compound of Interest

Compound Name: Thiochrome

Cat. No.: B1210408 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance on the safe handling

and disposal of Thiochrome, a fluorescent tricyclic organic compound derived from the

oxidation of thiamine.[1][2] Adherence to these procedures is critical to mitigate risks and

ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Thiochrome is classified as an irritant and can cause skin, eye, and respiratory tract irritation.

[3][4] Therefore, appropriate personal protective equipment must be worn at all times when

handling this compound.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection

Tightly fitting safety goggles or safety glasses

with side-shields conforming to EN 166 (EU) or

NIOSH (US) standards.[5] A face shield should

be used if there is a splash hazard.

Hand Protection

Chemical-resistant gloves, such as disposable

nitrile gloves, should be worn. Gloves should be

inspected before use and changed immediately

upon contamination.

Respiratory Protection

A dust mask (type N95 or equivalent) should be

used, especially when handling the solid form,

to prevent inhalation of dust particles. Work

should be conducted in a well-ventilated area,

preferably in a laboratory fume hood.

Body Protection

A lab coat must be worn to protect against skin

contact. Long pants and closed-toe shoes are

also mandatory.

Operational Plan for Handling Thiochrome
A systematic approach to handling Thiochrome is crucial to minimize exposure and prevent

accidents.

1. Pre-Operational Checks:

Ensure all necessary PPE is available and in good condition.

Verify that the laboratory fume hood is functioning correctly.

Locate the nearest safety shower and eyewash station.

Have a spill kit readily accessible.

2. Step-by-Step Handling Procedure:
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Work within a designated area, preferably a chemical fume hood, to control dust and vapors.

Wear all required PPE as specified in the table above.

Carefully weigh the required amount of Thiochrome. Avoid creating dust.

When preparing solutions, add the solid Thiochrome to the solvent slowly to prevent

splashing.

After handling, wash hands thoroughly with soap and water, even if gloves were worn.

Clean the work area and any equipment used with an appropriate solvent.

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. For larger spills, evacuate the area and follow your

institution's emergency spill response procedures.

Disposal Plan
Proper disposal of Thiochrome and its waste is essential to protect the environment.

Solid Waste: Collect all solid Thiochrome waste and contaminated materials (e.g., gloves,

weighing paper) in a clearly labeled, sealed container.
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Liquid Waste: Aqueous solutions containing Thiochrome should be collected in a

designated hazardous waste container. Based on guidelines for substances with similar

hazard statements (H315, H319, H335), highly diluted aqueous solutions may potentially be

poured down the drain with copious amounts of water, provided they do not contain other

harmful substances. However, it is crucial to consult and adhere to your local and

institutional disposal regulations. It is not permissible to pour pure chemicals or concentrated

solutions down the drain. The pH of any solution for drain disposal should be adjusted to

between 5 and 11.5.

Quantitative Data for Thiochrome
Property Value

Molecular Formula C12H14N4OS

Molecular Weight 262.33 g/mol

Appearance Yellow solid

Melting Point 228.8 °C

Density 1.49 g/cm³

CAS Number 92-35-3

Sources:

Workflow for Safe Handling and Disposal of
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Caption: Workflow for the safe handling and disposal of Thiochrome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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